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The following table consolidates the essential data for dissolving PF-AKT400 for in vitro assays [1].

Aspect Details

Recommended Solvent DMSO

Stock Concentration ≥ 25 mg/mL in DMSO

Molar Concentration ≥ 249.73 mM

Solution Appearance Clear

Important Note Hygroscopic DMSO can impact solubility; use newly opened containers.

Experimental Preparation Guide

Here are detailed methodologies for preparing PF-AKT400 solutions for your experiments.

Preparing a 25 mg/mL Stock Solution in DMSO [1]

Calculation: Weigh 25 mg of PF-AKT400.

Dissolution: Transfer the powder to a sterile tube and add 1 mL of fresh, high-quality DMSO.
Mixing: Gently vortex or pipette mix until the solid is fully dissolved, resulting in a clear solution. Avoid

vigorous shaking to prevent bubble formation.
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Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles.
Storage: Store aliquots at -20°C for up to one year or at -80°C for up to two years.

Preparing Working Solutions for In Vitro Assays [1]

For cellular assays, you will need to dilute the concentrated DMSO stock solution into an aqueous buffer. To

avoid precipitation of the compound, use the following protocol for a 10% DMSO final concentration:

Dilution: Add 100 µL of your 25 mg/mL DMSO stock solution to 400 µL of PEG300. Mix thoroughly.
Add Surfactant: Add 50 µL of Tween-80 to the DMSO/PEG300 mixture and mix well.

Final Dilution: Add 450 µL of saline solution (0.9% sodium chloride in ddH₂O) to adjust the final
volume to 1 mL.

Result: This yields a clear working solution of 2.5 mg/mL (6.24 mM) PF-AKT400, suitable for direct
addition to your cell cultures.

This workflow outlines the key stages for preparing PF-AKT400 for your experiments:
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Start: Prepare PF-AKT400
Working Solution

Weigh 25 mg PF-AKT400
Add 1 mL fresh DMSO

Mix gently until clear
Aliquot for storage

Dilute 100 µL stock into
400 µL PEG300 and mix

Add 50 µL Tween-80
and mix

Add 450 µL Saline
Final conc.: 2.5 mg/mL

Use for In Vitro Assays

Click to download full resolution via product page

Troubleshooting Common Issues

Problem: Precipitate forms in working solution.

Solution: Ensure you follow the sequential dilution protocol (DMSO → PEG300 → Tween-80 →
Saline) and not the reverse. Using freshly prepared DMSO stock solution is critical [1].
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Problem: Compound appears to have low biological activity in cellular assays.

Solution: Verify that the DMSO used to make the stock solution is new and has not absorbed
moisture from the air, as this can reduce effective concentration and activity [1].

Problem: Need for long-term stability in an aqueous-based solution for in vivo studies.

Solution: An alternative formulation using 10% DMSO + 90% (20% SBE-β-CD in Saline)
also yields a clear solution of 2.5 mg/mL and may offer enhanced stability for in vivo

applications [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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